Cas no 54340-91-9 (methyl 2-hydroxyheptanoate)

• Product Name: methyl 2-hydroxyheptanoate
• CAS No: 54340-91-9
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• MDL: MFCD16693801
• CID: 1588628
• PubChem ID: 560780
• Update Time: 2025-04-21

methyl 2-hydroxyheptanoate Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 2-hydroxy-, methyl ester
• 2-Hydroxyheptanoic acid methyl ester
• methyl 2-hydroxyheptanoate
• EN300-245922
• CS-0242196
• DB-303387
• Z965047444
• 54340-91-9
• methyl2-hydroxyheptanoate
• AKOS011494374
• SCHEMBL1566085
• ZKBFAXBOTWDLBL-UHFFFAOYSA-N

• MDL： MFCD16693801
• Inchi： 1S/C8H16O3/c1-3-4-5-6-7(9)8(10)11-2/h7,9H,3-6H2,1-2H3
• InChI Key： ZKBFAXBOTWDLBL-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)CCCCC

Computed Properties

• Exact Mass: 160.10998
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols